N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide

• IUPAC Name: N-[1-(5-methyl-1-naphthalen-1-ylpyrazol-4-yl)ethyl]-3-morpholin-4-ylbenzamide
• InChI: InChI=1S/C27H28N4O2/c1-19(29-27(32)22-9-5-10-23(17-22)30-13-15-33-16-14-30)25-18-28-31(20(25)2)26-12-6-8-21-7-3-4-11-24(21)26/h3-12,17-19H,13-16H2,1-2H3,(H,29,32)
• InChI Key: YPCLUDMWFVGJTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC3=CC=CC=C32)C(C)NC(=O)C4=CC(=CC=C4)N5CCOCC5
• Molecular Formula: C27H28N4O2
• Molecular Weight: 440.5 g/mol

Description

N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide, also known as MPEP, is a selective antagonist for the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has been widely used in scientific research to explore the role of mGluR5 in various biological processes.

Mechanism of Action

N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide acts as a competitive antagonist for mGluR5, binding to the receptor site and preventing the activation of downstream signaling pathways. This results in a decrease in the release of glutamate and other neurotransmitters, which can affect various biological processes. N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide has been shown to modulate the activity of several brain regions, including the prefrontal cortex, hippocampus, and striatum, which are involved in learning and memory, addiction, and other behaviors.
Biochemical and Physiological Effects:
N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide has been shown to have a variety of biochemical and physiological effects in animal models and in vitro studies. These effects include the modulation of synaptic plasticity, the regulation of calcium signaling, and the modulation of neuronal excitability. N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide has also been shown to affect the release of various neurotransmitters, including glutamate, dopamine, and GABA, which are involved in a range of biological processes.

Advantages and Limitations for Lab Experiments

N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide has several advantages for lab experiments, including its high selectivity for mGluR5, its well-characterized pharmacological properties, and its ability to modulate the activity of specific brain regions. However, N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide also has some limitations, including its potential off-target effects, its limited solubility in aqueous solutions, and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide and mGluR5. These include the development of new drugs targeting mGluR5, the investigation of the role of mGluR5 in other biological processes, and the exploration of the potential therapeutic applications of N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide and related compounds. In addition, further studies are needed to elucidate the molecular mechanisms underlying the effects of N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide on synaptic plasticity, calcium signaling, and neuronal excitability.

Synthesis Methods

The synthesis of N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide involves a series of chemical reactions starting from 5-methyl-1-(1-naphthyl)-1H-pyrazole-4-carboxylic acid, which undergoes esterification with 3-(4-morpholinyl)benzyl alcohol to form the corresponding ester. This ester is then reduced with lithium aluminum hydride to produce the alcohol, which is subsequently converted to the final product by reaction with benzoyl chloride. The overall yield of this synthesis is around 30%, and the purity of the final product can be achieved by recrystallization.

Scientific Research Applications

N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide has been extensively used in scientific research to investigate the role of mGluR5 in various biological processes, including learning and memory, addiction, anxiety, and depression. By selectively blocking the activity of mGluR5, N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide can modulate the release of neurotransmitters such as glutamate and dopamine, which are involved in these processes. In addition, N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-(4-morpholinyl)benzamide has also been used to study the pharmacological properties of mGluR5 and to develop new drugs targeting this receptor subtype.